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Compound of Interest

Compound Name: 2-Amino-3-hydroxybenzaldehyde

Cat. No.: B7904644

An In-depth Technical Guide to 2-Amino-3-hydroxybenzaldehyde for Researchers and Drug
Development Professionals

Introduction

2-Amino-3-hydroxybenzaldehyde is a substituted aromatic aldehyde that serves as a pivotal
building block in synthetic organic chemistry. Its unique trifunctional arrangement—an amine, a
hydroxyl group, and an aldehyde on a benzene ring—offers versatile reactivity for constructing
complex molecular architectures. For researchers and scientists, particularly within the
pharmaceutical and drug development sectors, this compound is of significant interest as a
precursor to a range of biologically active molecules. Its applications include the synthesis of
potential therapeutics for neurological disorders and anti-inflammatory agents.[1]

This guide provides a comprehensive technical overview of 2-Amino-3-
hydroxybenzaldehyde, covering its chemical properties, commercial availability, quality
control standards, safe handling protocols, and applications. The objective is to equip
professionals with the necessary knowledge to effectively source, validate, and utilize this
valuable chemical intermediate in their research and development endeavors.

Chemical and Physical Properties

A thorough understanding of the fundamental properties of a chemical is the bedrock of its
effective application in research. These identifiers and properties are essential for accurate
documentation, safety assessment, and experimental design.
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Property Value Source(s)
IUPAC Name z-amino-3- [2](3]
hydroxybenzaldehyde
CAS Number 1004545-97-4 [21[4]
Molecular Formula C7H7NO2 [1112]14]
Molecular Weight 137.14 g/mol [3]
Appearance White to Yellow Solid [4]
SMILES C1=CC(=C(C(=C1)O)N)C=0 [3]

TZTQYDXLYLAILR-
INChl Key [4]
UHFFFAOYSA-N

279.3 £ 30.0 °C at 760 mmHg

Boiling Point )
(Predicted)

Commercial Sourcing and Supplier Overview

2-Amino-3-hydroxybenzaldehyde is available from several reputable chemical suppliers that
cater to the research and pharmaceutical industries. When sourcing this compound, it is critical
to consider factors such as purity, available quantities, and the supplier's ability to provide
comprehensive documentation, including a Certificate of Analysis (CoA).
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Supplier | Partner

Typical Purity

CAS Number

Notes

Available through

Sigma-Aldrich (Merck)  98% 1004545-97-4 various partners like
ChemScene LLC.
Listed on Sigma-
AstaTech, Inc. 95% 1004545-97-4 )
Aldrich's platform.[4]
Provides the
Advanced compound as a
97% 1004545-97-4 o
ChemBlocks building block for
research.[2]
Offers supporting
- documentation like
BLD Pharmatech Co. Not specified 1004545-97-4
NMR and HPLC data.
[5]
Available as a
Fluorochem 98% 1004545-97-4 )
research chemical.
Lists applications in
MySkinRecipes 95% 1004545-97-4 pharmaceuticals and

dyes.[1]

This table is not exhaustive but represents a selection of established vendors. Researchers
should always verify current stock and request lot-specific documentation before purchase.

Quality Control and Analytical Validation

For any research, especially in drug development, the identity and purity of starting materials
are non-negotiable. A supplier's Certificate of Analysis (CoA) is the primary document for
quality verification. However, an in-house validation using standard analytical techniques is a
cornerstone of good laboratory practice (GLP).

Workflow for Sourcing and Quality Verification
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Caption: Workflow for sourcing and validating 2-Amino-3-hydroxybenzaldehyde.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential to confirm
the chemical structure. The proton NMR should show characteristic peaks for the aldehyde
proton, aromatic protons, and protons from the amine and hydroxyl groups.

o High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining
the purity of the compound. A high-purity sample will show a single major peak, with any
impurities appearing as smaller peaks.

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound
(137.14 g/mol ), providing further evidence of its identity.[3]

 Certificate of Analysis (CoA): Suppliers like BLD Pharmatech often provide access to
analytical data such as NMR and HPLC, which should be carefully reviewed.[5]

Applications in Research and Drug Development

The reactivity of 2-Amino-3-hydroxybenzaldehyde makes it a valuable intermediate in the
synthesis of more complex molecules.

o Pharmaceutical Intermediates: It is explicitly used in the synthesis of compounds with
potential therapeutic properties.[1] Its structure is a key component for developing agents
targeting neurological disorders and for creating novel anti-inflammatory drugs.[1]

e Enzyme Inhibitor Design: The benzaldehyde scaffold is a known starting point for designing
enzyme inhibitors. For instance, derivatives of hydroxybenzaldehydes have been
investigated as inhibitors for enzymes like aldehyde dehydrogenase (ALDH), which is
implicated in cancer.[6] The functional groups on 2-Amino-3-hydroxybenzaldehyde allow
for modifications to tune binding affinity and selectivity for specific enzyme active sites.

o Heterocyclic Chemistry: The ortho-amino aldehyde functionality is a classic precursor for
building heterocyclic ring systems, such as quinolines and benzodiazepines, which are
privileged structures in medicinal chemistry.

» Dyes and Pigments: The compound also finds use in the preparation of specialized dyes and
pigments.[1]

Safety, Handling, and Storage
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Proper handling and storage are paramount to ensure the stability of the compound and the
safety of laboratory personnel. Information is derived from Material Safety Data Sheets (MSDS)
for similar benzaldehyde derivatives.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[7]

» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust or vapors.[7][8]

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse
immediately and thoroughly with water.[7][9]

» Handling: Avoid creating dust. Do not eat, drink, or smoke when using this product. Wash
hands thoroughly after handling.[7]

Storage Recommendations:

o Temperature: Store at recommended temperatures, often refrigerated at 4°C. Some
suppliers may recommend room temperature storage.[2] Always follow the supplier-specific
recommendation.

o Atmosphere: For long-term stability, storing under an inert atmosphere (e.g., nitrogen) is
advisable to prevent oxidation.

 Light: Protect from light, as aromatic aldehydes can be light-sensitive.[9]
o Container: Keep the container tightly closed in a dry and well-ventilated place.[7]
Hazard Identification:

o While a specific MSDS for 2-Amino-3-hydroxybenzaldehyde is not detailed in the search
results, related compounds are listed as harmful if swallowed, causing skin and eye irritation,
and potentially causing respiratory irritation.[7][10] It should be handled with care as a
potentially hazardous substance.
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Example Experimental Protocol: Synthesis of a
Schiff Base

The aldehyde functional group readily undergoes condensation reactions with primary amines
to form imines (Schiff bases). This is a fundamental reaction in the synthesis of many
pharmaceutical scaffolds.

Objective: To synthesize a Schiff base from 2-Amino-3-hydroxybenzaldehyde and a primary
amine (e.g., aniline).

Materials:

e 2-Amino-3-hydroxybenzaldehyde (1.0 eq)

Aniline (1.0 eq)

Ethanol (as solvent)

Glacial acetic acid (catalytic amount)

Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

» Dissolve 2-Amino-3-hydroxybenzaldehyde in absolute ethanol in a round-bottom flask.
e Add an equimolar amount of aniline to the solution.

e Add a few drops of glacial acetic acid to catalyze the reaction.

o Attach a condenser and heat the mixture to reflux for 2-4 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

» Upon completion, allow the reaction mixture to cool to room temperature.

» The product may precipitate upon cooling. If not, reduce the solvent volume under reduced
pressure.
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e Collect the solid product by vacuum filtration and wash with cold ethanol.
e Dry the product in a vacuum oven.

o Characterize the final product using NMR, MS, and FTIR to confirm the formation of the
imine bond.

Reaction Pathway Diagram:

2-Amino-3-hydroxybenzaldehyde

Ethanol, A

Primary Amine (R-NHz2) —— (Catalytic Acid)

—» Schiff Base (Imine)

Water (H20)

Click to download full resolution via product page

Caption: General reaction scheme for Schiff base synthesis.

Conclusion

2-Amino-3-hydroxybenzaldehyde is a readily available and highly versatile chemical
intermediate essential for advanced organic synthesis. Its utility in constructing molecules for
the pharmaceutical and materials science sectors makes understanding its sourcing and
handling critical for researchers. By partnering with reputable commercial suppliers,
implementing rigorous in-house quality control, and adhering to strict safety protocols,
scientists and drug development professionals can effectively leverage the synthetic potential
of this valuable compound to drive innovation in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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